Cas no 304444-55-1 (2-[(6-Amino-7H-purin-8-YL)thio]acetamide)

2-[(6-Amino-7H-purin-8-YL)thio]acetamide structure
304444-55-1 structure
Product Name:2-[(6-Amino-7H-purin-8-YL)thio]acetamide
CAS No:304444-55-1
MF:C7H8N6OS
MW:224.24301815033
CID:5025296
Update Time:2023-08-24

2-[(6-Amino-7H-purin-8-YL)thio]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-AMINO-7H-PURIN-8-YL)THIO]ACETAMIDE
    • 2-((6-amino-9H-purin-8-yl)thio)acetamide
    • 2-[(6-amino-9H-purin-8-yl)sulfanyl]acetamide
    • 2cgx
    • 2-[(6-amino-7H-purin-8-yl)sulfanyl]acetamide
    • Asinex compound 10
    • Oprea1_466851
    • Oprea1_552394
    • Oprea1_798054
    • 3D3
    • BDBM14823
    • 2-(6-aminopurin-8-ylthio)acetamide
    • STL285265
    • ST50975881
    • Acetamide, 2-[(6-amino-9H-purin-8-yl)thio]-
    • Q27453715
    • F03
    • 2-[(6-Amino-7H-purin-8-YL)thio]acetamide
    • Inchi: 1S/C7H8N6OS/c8-3(14)1-15-7-12-4-5(9)10-2-11-6(4)13-7/h2H,1H2,(H2,8,14)(H3,9,10,11,12,13)
    • InChI Key: LZGZHYMVMFIEIY-UHFFFAOYSA-N
    • SMILES: S(CC(N)=O)C1=NC2=C(C(N)=NC=N2)N1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • XLogP3: -0.5
  • Topological Polar Surface Area: 149
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